Cas no 1484224-12-5 (4-azido-2,2-dimethylbutanenitrile)

• Product Name: 4-azido-2,2-dimethylbutanenitrile
• CAS No: 1484224-12-5
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD21185346
• CID: 5238227
• PubChem ID: 65253097
• Update Time: 2025-06-13

4-azido-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-azido-2,2-dimethyl-
• 4-azido-2,2-dimethylbutanenitrile

• MDL： MFCD21185346
• Inchi： 1S/C6H10N4/c1-6(2,5-7)3-4-9-10-8/h3-4H2,1-2H3
• InChI Key： UXGOEJZSWYBFSI-UHFFFAOYSA-N
• SMILES： C(C)(C)(C#N)CCN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 4-azido-2,2-dimethylbutanenitrile

Chemical Profile of 4-azido-2,2-dimethylbutanenitrile (CAS No. 1484224-12-5)

4-azido-2,2-dimethylbutanenitrile, identified by its Chemical Abstracts Service (CAS) number 1484224-12-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of nitriles and incorporates an azido functional group, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both the nitrile and azido groups imparts unique reactivity, enabling its application in diverse chemical transformations.

The structural framework of 4-azido-2,2-dimethylbutanenitrile consists of a four-carbon chain with a nitrile group (-CN) attached to the second carbon and an azido group (-N₃) at the fourth carbon. The two methyl groups at the second carbon provide steric hindrance, influencing its reactivity and making it a valuable building block for stereoselective synthesis. This structural motif has been explored in various contexts, particularly in the development of pharmacologically active compounds.

In recent years, 4-azido-2,2-dimethylbutanenitrile has been utilized as a key intermediate in the synthesis of bioactive molecules. Its azido functionality is particularly useful in transition-metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling and Buchwald-Hartwig amination. These reactions allow for the introduction of aryl or amino groups into the molecule, expanding its utility in drug discovery. For instance, researchers have employed this compound to construct heterocyclic scaffolds that are prevalent in medicinal chemistry.

One notable application of 4-azido-2,2-dimethylbutanenitrile is in the preparation of novel therapeutic agents. The nitrile group can be hydrolyzed to form carboxylic acids, while the azido group can undergo reduction to yield amines. This dual functionality makes it an attractive precursor for designing molecules with tailored properties. Recent studies have demonstrated its role in synthesizing kinase inhibitors, which are critical targets in oncology research. By leveraging its reactivity, chemists have been able to develop compounds with improved selectivity and potency.

The pharmaceutical industry has also explored derivatives of 4-azido-2,2-dimethylbutanenitrile for their potential biological activity. Modifications to the core structure have led to the discovery of compounds with antimicrobial and anti-inflammatory properties. For example, researchers have incorporated this scaffold into molecules that mimic natural products known for their therapeutic effects. The ability to fine-tune the chemical properties through functional group interconversion has made this compound a cornerstone in medicinal chemistry libraries.

From a synthetic chemistry perspective, 4-azido-2,2-dimethylbutanenitrile offers unique advantages due to its reactivity and structural flexibility. It serves as a bridge between simple starting materials and complex target molecules, facilitating multi-step syntheses with high efficiency. The development of novel catalytic methods has further enhanced its utility, enabling faster and more sustainable routes to desired products. This has been particularly relevant in industrial settings where scalability and cost-effectiveness are paramount.

The use of computational chemistry has also played a significant role in understanding the behavior of 4-azido-2,2-dimethylbutanenitrile during reactions. Molecular modeling studies have provided insights into its interaction with transition metals and other reagents, guiding experimental design and optimizing reaction conditions. These advancements have not only accelerated research but also reduced trial-and-error approaches, making synthetic processes more predictable and efficient.

In conclusion, 4-azido-2,2-dimethylbutanenitrile (CAS No. 1484224-12-5) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.